Cas no 1353944-96-3 ({2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid)

• Product Name: {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• CAS No: 1353944-96-3
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 2160761
• Update Time: 2025-10-23

{2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• 2-(2-((Benzyl(cyclopropyl)amino)methyl)pyrrolidin-1-yl)acetic acid
• (S)-2-(2-((Benzyl(cyclopropyl)amino)methyl)pyrrolidin-1-yl)acetic acid
• AM92148
• {2-[(Benzylcyclopropylamino)methyl]pyrrolidin-1-yl}acetic acid

• Inchi： 1S/C17H24N2O2/c20-17(21)13-18-10-4-7-16(18)12-19(15-8-9-15)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)
• InChI Key： LVMCNXKVQBKMKU-UHFFFAOYSA-N
• SMILES： OC(CN1CCCC1CN(CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 351
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

Comprehensive Overview of {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353944-96-3)

The compound {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353944-96-3) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its intricate design, featuring a pyrrolidine core modified with a benzyl-cyclopropyl-amino group and an acetic acid moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its hybrid characteristics combining aromatic and aliphatic components.

In recent years, the demand for novel small-molecule compounds like 1353944-96-3 has surged, driven by advancements in drug discovery and personalized medicine. This compound’s structural flexibility allows it to interact with diverse targets, making it a subject of study in enzyme inhibition and receptor binding assays. Its pyrrolidine derivative nature aligns with current trends in developing bioactive scaffolds for therapeutic interventions, particularly in neurology and oncology.

One of the most searched questions regarding {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid revolves around its synthetic routes and purity optimization. Laboratories worldwide are exploring efficient synthesis methods to produce high yields of this compound while minimizing impurities. Additionally, its solubility and stability under various conditions are critical parameters for researchers, as these factors directly impact its applicability in in vitro and in vivo studies.

The benzyl-cyclopropyl segment of the molecule is a focal point for structure-activity relationship (SAR) studies. This moiety is often associated with enhanced lipophilicity and membrane permeability, traits highly sought after in central nervous system (CNS) drug development. Coupled with the acetic acid functional group, which can improve water solubility, the compound strikes a balance between bioavailability and efficacy—a hot topic in modern medicinal chemistry.

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Another trending discussion involves the green chemistry aspects of synthesizing {2-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid. Researchers are investigating catalyst-free or low-waste methodologies to align with sustainability goals. This aligns with broader industry shifts toward environmentally friendly synthesis, a topic frequently searched in conjunction with pharmaceutical intermediates.

In summary, CAS No. 1353944-96-3 represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its multifaceted structure and adaptable properties position it as a valuable tool for both academic research and industrial applications. As the scientific community continues to unravel its capabilities, this compound is poised to remain a subject of intense scrutiny and exploration.